![molecular formula C14H16Cl2N2O2 B2451494 N~1~-cyclohexyl-N~2~-(3,5-dichlorophenyl)ethanediamide CAS No. 306731-96-4](/img/structure/B2451494.png)
N~1~-cyclohexyl-N~2~-(3,5-dichlorophenyl)ethanediamide
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Description
N~1~-cyclohexyl-N~2~-(3,5-dichlorophenyl)ethanediamide is a useful research compound. Its molecular formula is C14H16Cl2N2O2 and its molecular weight is 315.19. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
- N
1-cyclohexyl-N2-(3,5-dichlorophenyl)ethanediamide and its metal complexes with Cu(II), Co(II), and Ni(II) have been synthesized and characterized. These complexes have non-electrolytic nature and demonstrate interesting electrochemical properties due to the oxidation and reduction of the metal ions (Dolaz et al., 2009).
Crystal Structure and Molecular Modelling
- The crystal structure of derivatives of N
1-cyclohexyl-N2-(3,5-dichlorophenyl)ethanediamide has been determined, revealing unique geometries and molecular conformations. These structures have implications in molecular modeling and understanding molecular interactions (Özer et al., 2009).
Lipophilicity and Antiproliferative Activity
- Studies on the lipophilicity of derivatives of N
1-cyclohexyl-N2-(3,5-dichlorophenyl)ethanediamide revealed correlations with their antiproliferative activities. Understanding these properties is crucial for the development of therapeutics (Tubić et al., 2017).
Hydrogenation Processes
- Research into the hydrogenation of chlorophenols using catalysts based on N-doped mesoporous carbon spheres has shown the potential for the efficient removal of pollutants in water, where derivatives of N
1-cyclohexyl-N2-(3,5-dichlorophenyl)ethanediamide play a role (Dong et al., 2015).
Pharmacological Research
- N
1-cyclohexyl-N2-(3,5-dichlorophenyl)ethanediamide and its analogs have been explored in the context of pharmacological research, particularly focusing on their interactions with various receptors and their potential as analgesics (Ma Sc et al., 1986).
Environmental Transformations
- Studies on the environmental transformations of related compounds have shown how these chemicals interact with soil and other environmental factors, which is important for understanding their environmental impact (Yih et al., 1970).
Properties
IUPAC Name |
N-cyclohexyl-N'-(3,5-dichlorophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16Cl2N2O2/c15-9-6-10(16)8-12(7-9)18-14(20)13(19)17-11-4-2-1-3-5-11/h6-8,11H,1-5H2,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJDWRHSTNQRFPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C(=O)NC2=CC(=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.